(5-(furan-2-yl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate

• IUPAC Name: [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 3-(2,4-dioxopyrimidin-1-yl)propanoate
• InChI: InChI=1S/C15H13N3O6/c19-13-3-5-18(15(21)16-13)6-4-14(20)23-9-10-8-12(24-17-10)11-2-1-7-22-11/h1-3,5,7-8H,4,6,9H2,(H,16,19,21)
• InChI Key: AZOJHLKNALLHEW-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)COC(=O)CCN3C=CC(=O)NC3=O
• Molecular Formula: C15H13N3O6
• Molecular Weight: 331.28 g/mol

Description

(5-(furan-2-yl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate is a useful research compound. Its molecular formula is C15H13N3O6 and its molecular weight is 331.284. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry of Furan Derivatives

Furan derivatives, including furan-2-yl and furan-3-yl substituents, play a crucial role in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues. Their significance lies in the bioisosteric replacement of aryl substituents with heteroaryl ones, influencing activities in antiviral, antitumor, antimycobacterial, or antiparkinsonian agents. This review covers various classes of compounds, illustrating the structural modifications performed to optimize activity and selectivity (Ostrowski, 2022).

Valorization of Sugars to Furfural

The valorization of sugars from lignocellulosic biomass into furfural is highlighted as an environmentally friendly approach to producing chemicals and fuels. The biphasic dehydration of sugars to furfural involves selecting appropriate solvents considering performance, environmental, health, and safety impacts. This review provides a comprehensive survey of solvents, operational conditions, and methods for evaluating solvents for the biphasic production of furans (Esteban, Vorholt, & Leitner, 2020).

Furan Derivatives in Biomass Conversion

5-Hydroxymethylfurfural (HMF) and its derivatives, produced from plant biomass compounds, are emphasized as alternative feedstocks for the chemical industry. This review discusses recent advances in synthesizing HMF from plant feedstocks and its prospects in producing monomers, polymers, fuels, solvents, pharmaceuticals, pesticides, and chemicals. It underscores the potential of HMF and its derivatives to replace non-renewable hydrocarbon sources significantly (Chernyshev, Kravchenko, & Ananikov, 2017).